Cas no 942609-65-6 (1,5,15-Tri-O-MethylMorindol)

• Product Name: 1,5,15-Tri-O-MethylMorindol
• CAS No: 942609-65-6
• Molecular Formula: C₁₈H₁₆O₆
• Molecular Weight: 328.316045761108
• CID: 837092
• PubChem ID: 16203753

1,5,15-Tri-O-MethylMorindol Properties

Names and Identifiers

• 1,5,15-Tri-O-MethylMorindol
• 1,5,15-TRI-OMETHYLMORINDOL
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthraquinone
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthracenedione
• [ "" ]
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthracenedione (ACI)
• AKOS032961775
• CHEMBL227461
• 2-HYDROXY-1,5-DIMETHOXY-6-(METHOXYMETHYL)ANTHRACENE-9,10-DIONE
• B0005-190261
• 9,10-Anthracenedione, 2-hydroxy-1,5-dimethoxy-6-(methoxymethyl)-
• 942609-65-6
• FS-9183
• DA-49030

• InChIKey： HEVJQUHAJKODII-UHFFFAOYSA-N
• Inchi： 1S/C18H16O6/c1-22-8-9-4-5-10-13(17(9)23-2)15(20)11-6-7-12(19)18(24-3)14(11)16(10)21/h4-7,19H,8H2,1-3H3
• SMILES： O=C1C2C(=CC=C(C=2OC)O)C(=O)C2C1=CC=C(COC)C=2OC

Computed Properties

• Exact Mass: 328.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 328.09468823g/mol
• Heavy Atom Count: 24
• Complexity: 492
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• LogP: 2.33120
• PSA: 82.06000
• Boiling Point: 546.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 201.2±23.6 °C
• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones